Cas no 1433849-53-6 (tert-butyl (3S)-3-methyl-4-(6-nitropyridin-3-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-methyl-4-(6-nitropyridin-3-yl)piperazine-1-carboxylate
• CAS No: 1433849-53-6
• MF: C₁₅H₂₂N₄O₄
• MW: 322.359583377838
• MDL: MFCD31808211
• CID: 5170178
• PubChem ID: 86683728
• Update Time: 2025-11-07

tert-butyl (3S)-3-methyl-4-(6-nitropyridin-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (S)-3-methyl-4-(6-nitropyridin-3-yl)piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 3-methyl-4-(6-nitro-3-pyridinyl)-, 1,1-dimethylethyl ester, (3S)-
• tert-butyl (3S)-3-methyl-4-(6-nitropyridin-3-yl)piperazine-1-carboxylate
• AS-78468
• P19446
• MFCD31808211
• 1433849-53-6
• SCHEMBL14925849
• CS-0184959
• JJXVPQLHSUHZBA-NSHDSACASA-N
• (3S)-1-Boc-3-methyl-4-(6-nitropyridin-3-yl)piperazine
• (3S)-tert-Butyl 3-Methyl-4-(6-nitropyridin-3-yl)piperazine-1-carboxylate
• t-Butyl (3S)-3-methyl-4-(6-nitropyridin-3-yl)piperazine-1-carboxylate

• MDL： MFCD31808211
• Inchi： 1S/C15H22N4O4/c1-11-10-17(14(20)23-15(2,3)4)7-8-18(11)12-5-6-13(16-9-12)19(21)22/h5-6,9,11H,7-8,10H2,1-4H3/t11-/m0/s1
• InChI Key： JJXVPQLHSUHZBA-NSHDSACASA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2=CC=C([N+]([O-])=O)N=C2)[C@@H](C)C1

Computed Properties

• Exact Mass: 322.16410520g/mol
• Monoisotopic Mass: 322.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 91.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on tert-butyl (3S)-3-methyl-4-(6-nitropyridin-3-yl)piperazine-1-carboxylate

Introduction to tert-butyl (3S)-3-methyl-4-(6-nitropyridin-3-yl)piperazine-1-carboxylate (CAS No. 1433849-53-6)

tert-butyl (3S)-3-methyl-4-(6-nitropyridin-3-yl)piperazine-1-carboxylate (CAS No. 1433849-53-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a protected piperazine derivative, plays a crucial role in the development of novel therapeutic agents, particularly in the treatment of neurological and psychiatric disorders.

The structure of tert-butyl (3S)-3-methyl-4-(6-nitropyridin-3-yl)piperazine-1-carboxylate features a piperazine ring, which is a common motif in many biologically active molecules. The presence of the tert-butyl group and the 6-nitropyridin-3-yl substituent adds unique chemical and biological properties to this compound. The tert-butyl group, known for its steric bulk, can influence the conformational flexibility and stability of the molecule, while the 6-nitropyridin-3-yl moiety provides a strong electron-withdrawing effect, which can modulate the compound's interactions with biological targets.

In recent years, there has been a surge in research focusing on the pharmacological properties of piperazine derivatives. Studies have shown that compounds like tert-butyl (3S)-3-methyl-4-(6-nitropyridin-3-yl)piperazine-1-carboxylate exhibit potent activity against various receptors and enzymes involved in neurotransmission. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound demonstrated significant affinity for serotonin receptors, making it a promising candidate for the treatment of depression and anxiety disorders.

Beyond its potential as a therapeutic agent, tert-butyl (3S)-3-methyl-4-(6-nitropyridin-3-yl)piperazine-1-carboxylate is also valuable as an intermediate in the synthesis of more complex molecules. The tert-butyl protecting group can be selectively removed under mild conditions, allowing for further functionalization of the piperazine ring. This versatility makes it an attractive starting material for researchers aiming to develop new drugs with improved efficacy and reduced side effects.

The synthesis of tert-butyl (3S)-3-methyl-4-(6-nitropyridin-3-yl)piperazine-1-carboxylate typically involves several steps, including the formation of the piperazine ring, introduction of the tert-butyl protecting group, and subsequent functionalization with the 6-nitropyridin-3-yl moiety. Advanced synthetic methods and catalysts have been developed to optimize these processes, enhancing both yield and purity. For example, palladium-catalyzed cross-coupling reactions have proven highly effective in constructing the desired carbon-heteroatom bonds.

In addition to its synthetic utility, tert-butyl (3S)-3-methyl-4-(6-nitropyridin-3-yl)piperazine-1-carboxylate has been evaluated for its pharmacokinetic properties. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are essential for ensuring that the drug reaches its intended target in sufficient concentrations and remains active for an appropriate duration.

The safety profile of tert-butyl (3S)-3-methyl-4-(6-nitropyridin-3-yl)piperazine-1-carboxylate has also been extensively studied. Toxicity assessments conducted in animal models have indicated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, tert-butyl (3S)-3-methyl-4-(6-nitropyridin-3-y l)piperazine -1-carbox ylate (CAS No. 14 3 8 9 -5 -) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and promising biological activity make it a valuable tool for both academic research and pharmaceutical development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play an important role in the discovery and development of next-generation therapeutics.